3-(3-methoxypyridin-2-yl)-5-(2-piperidin-2-ylethyl)phenol

• IUPAC Name: 3-(3-methoxypyridin-2-yl)-5-(2-piperidin-2-ylethyl)phenol
• InChI: InChI=1S/C19H24N2O2/c1-23-18-6-4-10-21-19(18)15-11-14(12-17(22)13-15)7-8-16-5-2-3-9-20-16/h4,6,10-13,16,20,22H,2-3,5,7-9H2,1H3
• InChI Key: AEFXUDKJQPXNPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC=C1)C2=CC(=CC(=C2)CCC3CCCCN3)O
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

3-(3-methoxypyridin-2-yl)-5-(2-piperidin-2-ylethyl)phenol is a novel chemical compound that has been developed for scientific research purposes. This compound has been found to have potential applications in various fields of research, including medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

The mechanism of action of 3-(3-methoxypyridin-2-yl)-5-(2-piperidin-2-ylethyl)phenol is not fully understood. However, it has been suggested that the compound may act as a modulator of various signaling pathways in the body. It has been found to interact with various receptors and enzymes, including the dopamine receptor and the acetylcholinesterase enzyme.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. It has been found to have neuroprotective effects in animal models of Parkinson's disease, as well as anti-cancer properties in vitro. It has also been found to have potential as a cognitive enhancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(3-methoxypyridin-2-yl)-5-(2-piperidin-2-ylethyl)phenol is its potential as a drug candidate for various diseases. It has also been found to be relatively stable and easy to synthesize. However, one of the main limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 3-(3-methoxypyridin-2-yl)-5-(2-piperidin-2-ylethyl)phenol. One area of research that has been suggested is the development of analogs of this compound with improved solubility and bioavailability. Another area of research is the study of the compound's effects on other signaling pathways in the body. Additionally, the potential use of this compound as a diagnostic tool for various diseases is an area of research that warrants further investigation.

Synthesis Methods

The synthesis of 3-(3-methoxypyridin-2-yl)-5-(2-piperidin-2-ylethyl)phenol involves a multi-step process that requires specialized equipment and expertise. The first step involves the synthesis of 3-methoxypyridine-2-carboxylic acid, which is then converted into the corresponding acid chloride. The acid chloride is then reacted with 2-(piperidin-2-yl)ethanol to yield the desired product. The final compound is purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

3-(3-methoxypyridin-2-yl)-5-(2-piperidin-2-ylethyl)phenol has potential applications in various fields of scientific research. One of the main areas of research where this compound has been studied is medicinal chemistry. It has been found to have potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.